Cas no 10412-98-3 (5-Oxohexanonitrile)

5-Oxohexanonitrile Properties

Names and Identifiers

• 5-Oxohexanonitrile
• 5-Ketohexanenitrile
• 4-Acetylbutyronitrile
• 5-Oxohexanenitrile
• NS00023280
• A896279
• SCHEMBL329262
• 5-oxo-hexanenitrile
• AI3-26936
• SY051847
• FT-0636701
• DTXSID5065065
• .GAMMA.-ACETOBUTYRONITRILE
• NS-01010
• UNII-DD734N7VC5
• K0029
• D91224
• methyl 3-cyanopropyl ketone
• InChI=1/C6H9NO/c1-6(8)4-2-3-5-7/h2-4H2,1H
• CS-0446855
• MFCD00010671
• Hexanenitrile, 5-oxo-
• 5-oxocapronitrile
• EINECS 233-884-3
• AKOS006221641
• 10412-98-3
• DD734N7VC5
• DB-040513
• +Expand

• MDL： MFCD00010671
• InChIKey： AEVMBQIIZGKQRB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO/c1-6(8)4-2-3-5-7/h2-4H2,1H3
• SMILES： CC(=O)CCCC#N

Computed Properties

• Exact Mass: 111.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 111.068
• Heavy Atom Count: 8
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• LogP: 1.26928
• PSA: 40.86000
• Refractive Index: 1.4310-1.4350
• Boiling Point: 88°C/8.3mmHg
• Melting Point: No date available
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 107°C
• Color/Form: Not available
• Solubility: Not available
• Density: 0,96 g/cm3

5-Oxohexanonitrile Security Information

• Symbol: GHS07
• Safety Instruction： 36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22
• Signal Word：warning

5-Oxohexanonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides